(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)(pyridin-2-yl)methanone

• IUPAC Name: [4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C23H29N3O2/c27-23(22-10-4-5-13-24-22)25-15-11-20(12-16-25)26-14-6-9-21(26)18-28-17-19-7-2-1-3-8-19/h1-5,7-8,10,13,20-21H,6,9,11-12,14-18H2
• InChI Key: GYTPQQBWFIIUCP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2CCN(CC2)C(=O)C3=CC=CC=N3)COCC4=CC=CC=C4
• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol

Description

The compound appears to contain a pyrrolidine and a piperidine ring, both of which are common in medicinal chemistry due to their versatility and the variety of biological activities they can confer to a molecule. The benzyloxy group could potentially increase the lipophilicity of the compound, which could enhance its ability to cross biological membranes.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine and piperidine rings in separate steps, followed by their connection via a suitable linker. The benzyloxy group could be introduced via a substitution reaction.

Molecular Structure Analysis

The presence of the pyrrolidine and piperidine rings would confer a certain degree of rigidity to the molecule, potentially enhancing its binding affinity to a target by reducing its conformational entropy upon binding.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has been conducted on the synthesis and crystal structure analysis of compounds similar to “(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)(pyridin-2-yl)methanone”, focusing on boric acid ester intermediates with benzene rings. These studies involved three-step substitution reactions to obtain the title compounds, which were then analyzed using FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. Density functional theory (DFT) was applied to calculate molecular structures, revealing insights into the physicochemical properties of these compounds (Huang et al., 2021).

Thermal and Optical Studies

• Another study focused on the thermal, optical, etching, and structural characteristics of a synthesized compound involving piperidin and methanone components. The research included single crystal X-ray diffraction studies to confirm the compound’s structure, revealing its stability and potential applications in material science (Karthik et al., 2021).

Molecular Interactions

• Molecular interaction studies have been performed on compounds containing the piperidin and methanone components, specifically examining their antagonist activities with receptors. These studies provide a deeper understanding of the compounds' potential therapeutic applications and their interactions at the molecular level (Shim et al., 2002).

Mechanism of Action

Target of Action

Compounds with similar structures have been used in the treatment of various diseases . For instance, pyrrolidine derivatives have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

The molecular interactions of similar compounds in docking studies reveal their suitability for further development . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis h37ra .

Pharmacokinetics

The introduction of heteroatomic fragments in similar molecules is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

Similar compounds have exhibited significant activity against mycobacterium tuberculosis h37ra with 50% inhibitory concentrations (ic 50) ranging from 135 to 218 μM .

Action Environment

The design of new pyrrolidine compounds with different biological profiles can be guided by the understanding of how different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .